Cas no 154869-06-4 (6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid)

6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid structure
154869-06-4 structure
Product Name:6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid
CAS No:154869-06-4
MF:C17H12ClNO2
MW:297.735683441162
MDL:MFCD03419305
CID:1329618
PubChem ID:1133272
Update Time:2025-04-20

6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 6-chloro-3-methyl-2-phenyl-
    • 6-CHLORO-3-METHYL-2-PHENYL-4-QUINOLINECARBOXYLIC ACID
    • STK415407
    • 154869-06-4
    • 6-chloro-3-methyl-2-phenylquinoline-4-carboxylicacid
    • 2Y-0931
    • CS-0313280
    • BBL015351
    • SCHEMBL17594352
    • ALBB-000642
    • MFCD03419305
    • AKOS003234079
    • SB68745
    • 6-chloro-3-methyl-2-phenylquinoline-4-carboxylic acid
    • 6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid
    • MDL: MFCD03419305
    • Inchi: 1S/C17H12ClNO2/c1-10-15(17(20)21)13-9-12(18)7-8-14(13)19-16(10)11-5-3-2-4-6-11/h2-9H,1H3,(H,20,21)
    • InChI Key: CDZCTMBUDWLODM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C(=O)O)=C(C)C(C1C=CC=CC=1)=N2

Computed Properties

  • Exact Mass: 297.05576
  • Monoisotopic Mass: 297.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Melting Point: 315°C
  • PSA: 50.19

6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid Security Information

6-Chloro-3-Methyl-2-Phenylquinoline-4-Carboxylic Acid Pricemore >>

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